N-[4-(3-Chloropropoxy)phenyl]carbamic acid ethyl ester

• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol
• IUPAC Name: ethyl N-[4-(3-chloropropoxy)phenyl]carbamate
• InChI: InChI=1S/C12H16ClNO3/c1-2-16-12(15)14-10-4-6-11(7-5-10)17-9-3-8-13/h4-7H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key: NRPPKVVUOADQDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=C(C=C1)OCCCCl

Description

N-[4-(3-Chloropropoxy)phenyl]carbamic acid ethyl ester is a useful research compound. Its molecular formula is C12H16ClNO3 and its molecular weight is 257.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.6 g (0.036 mole) of (4-hydroxyphenyl)carbamic acid ethyl ester, 11.5 g (0.072 mole) of 1-bromo-3-chloropropane, 13.8 g (0.10 mole) of anhydrous potassium carbonate and 150 ml of acetone was heated at reflux for 21 hr. The mixture was cooled and filtered. The filtrate was concentrated under reduced pressure to give a solid residue. The solid was triturated with petroleum ether (30°-60° C.) collected by filtration and recrystallized from isopropanol to yield 7.7 g (83%) of white solid, m.p., 91°-93° C.